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These application notes provide a comprehensive overview of doping strategies to enhance the
performance of nickel-based electrocatalysts. This document includes detailed experimental
protocols for the synthesis and electrochemical evaluation of these advanced materials,
alongside a summary of their performance metrics for key electrochemical reactions.

Introduction to Doping in Nickel-Based
Electrocatalysts

Nickel-based materials are promising, cost-effective electrocatalysts for energy conversion and
storage technologies, including water splitting for hydrogen production and urea oxidation for
wastewater treatment and energy-efficient hydrogen generation.[1][2] However, their intrinsic
catalytic activity and stability can be further improved. Doping, the intentional introduction of
heteroatoms into the nickel-based host material, is a powerful strategy to modulate their
electronic structure, create more active sites, and enhance conductivity.[2][3]

Doping can be broadly categorized into:
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o Cation Doping: Introducing metal cations (e.g., Fe, Co, Mo, V) into the nickel lattice. This can
optimize the adsorption energy of reaction intermediates and improve electrical conductivity.

[2]14]

» Anion Doping: Incorporating non-metal anions (e.g., P, S, N, F) can create vacancies, tune
the electronic environment, and enhance hydrogen binding energy.[2]

o Co-doping: The synergistic effect of introducing both cations and anions can lead to even
more significant performance enhancements.

This document will focus on practical methodologies for the synthesis and evaluation of doped
nickel-based electrocatalysts for the Oxygen Evolution Reaction (OER), Hydrogen Evolution
Reaction (HER), and Urea Oxidation Reaction (UOR).

Performance Data of Doped Nickel-Based
Electrocatalysts

The following tables summarize the electrochemical performance of various doped nickel-
based electrocatalysts reported in the literature. The key performance metrics include the
overpotential (n) required to achieve a current density of 10 mA/cm? (a benchmark for catalytic
activity) and the Tafel slope, which provides insight into the reaction kinetics. A lower
overpotential and a smaller Tafel slope generally indicate a more efficient electrocatalyst.

Oxygen Evolution Reaction (OER) Performance
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Overpotenti

al(n) @ 10 Tafel Slope Reference(s
Catalyst Dopant(s) Electrolyte

mA/cm? (mV/dec)

(mV)
Ni(OH)2 Fe 189 85 1 M KOH [1]
Ni(OH)2 Fe 232 1.0 M KOH [5][6]
NiO Fe [7]
NiC0204 Mn [8]
MnO2 Ni 390 0.1 M HCIO4 [9]
Ni-Based Fe, Co [71[10][11]
NisS2 Co, N 1 M KOH [12][13]

Hydrogen Evolution Reaction (HER) Performance

Overpotenti
al(n) @ 10 Tafel Slope Reference(s
Catalyst Dopant(s) Electrolyte
mA/cm? (mVidec)
(mV)
Ni(OH)2 Fe 112 89 1 M KOH [1]
Ni(OH)2 Fe 92 1.0 M KOH [5][6]
NiO Fe (11%) 88 49.7 1.0 M KOH [4]
Ni(Cu)VOx Cu, V 21 28 1 M KOH [4]
Ni1-xO C(1.83at%) 27 36 1.0 M KOH [4]
NizP
\Y 85 1.0 M KOH [4]
NSAs/CC
Ni12Ps W (15%) 172 75 1.0 M KOH [14]
NisS:2 Co, N 215 1 M KOH [12][13]
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Urea Oxidation Reaction (UOR) Performance

| Catalyst | Dopant(s) | Potential @ 10 mA/cm? (V vs. RHE) | Electrolyte | Reference(s) | | --- | --
- | --- ] --- | | Ni-based MOF | Ir | 1.349 | 1 M KOH + 0.5 M Urea |[15] | | NiC0204 | Mn | - | - |[[8] | |
Ni(OH)z | S, W | - | - [[16] |

Experimental Protocols

This section provides detailed protocols for the synthesis of a representative doped nickel-
based electrocatalyst and the subsequent electrochemical evaluation.

Synthesis of Iron-Doped Nickel Hydroxide (Fe-Ni(OH)2)
on Nickel Foam

This protocol describes a low-temperature etching-assisted method for synthesizing Fe-doped
Ni(OH)2 nanosheets directly on a nickel foam (NF) substrate.[5][6][17]

Materials:

Nickel foam (NF)

e Hydrochloric acid (HCI)

o Ethanol

e Deionized (DI) water

e Sodium chloride (NaCl)

» Nickel chloride hexahydrate (NiClz-:6H20)

Iron(l1l) nitrate nonahydrate (Fe(NOs)3-9H20)

Procedure:

e Substrate Pre-treatment:

o Cut the nickel foam into desired dimensions (e.g., 1x2 cm).
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o Clean the NF by sonicating in 3 M HCI for 15 minutes to remove the surface oxide layer.
o Rinse thoroughly with DI water and ethanol.

o Dry the cleaned NF in a vacuum oven.

e Growth of Ni(OH)2 on NF:

o Prepare a solution by dissolving 0.46 g of NaCl and 11.9 mg of NiClz-6H20 in 50 mL of DI
water.

o Immerse the pre-treated NF in the solution.
o Heat the solution at 80°C with stirring for 6 hours.

o After the reaction, remove the Ni(OH)2/NF, rinse with DI water and ethanol, and dry at
40°C.

 Iron Doping:
o Prepare a 0.24 g Fe(NOs)3-9H20 solution in 25 mL of DI water.

o Immerse the as-prepared Ni(OH)2/NF in the iron nitrate solution at room temperature for a
specific duration (e.g., 6, 12, or 24 hours) to control the doping level.

o After doping, rinse the Fe-Ni(OH)2/NF with DI water and ethanol.

o Dry the final product in a vacuum oven at 60°C.

Electrochemical Evaluation Protocol

This protocol outlines the standard three-electrode setup and procedures for evaluating the
OER and HER performance of the synthesized electrocatalysts in an alkaline medium.[3]

Materials and Equipment:
o Potentiostat/Galvanostat electrochemical workstation

e Three-electrode electrochemical cell
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Working electrode: Synthesized catalyst on nickel foam

Counter electrode: Platinum wire or graphite rod

Reference electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

Electrolyte: 1.0 M KOH solution

Inert gas (N2 or Ar)

Procedure:

o Electrolyte Preparation and Cell Assembly:

o Prepare a 1.0 M KOH solution using high-purity KOH and DI water.

o Assemble the three-electrode cell with the synthesized catalyst as the working electrode, a
platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference
electrode.

o Saturate the electrolyte with N2z or Ar for at least 30 minutes before each experiment to
remove dissolved oxygen. Maintain a gentle stream of the inert gas over the electrolyte
during the measurements.

o Electrochemical Measurements:

o Cyclic Voltammetry (CV) Activation: Before recording the polarization curves, perform CV
scans (e.g., 20 cycles) in the potential window of interest to activate and stabilize the
catalyst.

o Linear Sweep Voltammetry (LSV):

» For OER, record the LSV curve from 1.0 to 2.0 V vs. RHE at a slow scan rate (e.g., 5
mV/s).

= For HER, record the LSV curve from 0 to -0.5 V vs. RHE at a scan rate of 5 mV/s.
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o iR Correction: The measured potentials should be corrected for the ohmic resistance (iR)
of the solution. The resistance can be determined by electrochemical impedance
spectroscopy (EIS). The corrected potential (E_corrected) is calculated as: E_corrected =
E_measured - iR.

o Tafel Plot Analysis:

» The Tafel slope is determined from the linear region of the Tafel plot (n vs. log|j|), where
n is the overpotential and j is the current density.

» The Tafel equation is given by: n = b * log|j| + a, where 'b' is the Tafel slope.
o Chronoamperometry (Stability Test):

» To evaluate the long-term stability, perform chronoamperometry at a constant potential
that drives a specific current density (e.g., 10 mA/cm?) for an extended period (e.g., 10
hours).

Characterization Protocols

X-ray Photoelectron Spectroscopy (XPS) for Doped
Nickel Phosphide

Purpose: To determine the elemental composition, chemical states, and electronic structure of
the catalyst surface.

Procedure:
o Sample Preparation:
o Mount the catalyst powder on a sample holder using conductive carbon tape.
o Ensure the sample surface is flat and free of contaminants.
o Introduce the sample into the ultra-high vacuum (UHV) chamber of the XPS instrument.

o Data Acquisition:
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[e]

Use a monochromatic Al Ka X-ray source.

o

Perform a survey scan to identify all elements present on the surface.

[¢]

Acquire high-resolution spectra for the elements of interest (e.g., Ni 2p, P 2p, and the
dopant element).

[¢]

Calibrate the binding energy scale by setting the C 1s peak to 284.8 eV.

e Data Analysis:

o Deconvolute the high-resolution spectra using appropriate fitting software (e.g., CasaXPS)
to identify the different chemical states of each element.

o For Ni 2p, identify peaks corresponding to metallic Ni, Ni-P bonds, and oxidized nickel
species.

o For P 2p, identify peaks corresponding to phosphide and phosphate species.

o Analyze the binding energy shifts to infer changes in the electronic structure due to
doping.

Visualizations
Logical Workflow for Catalyst Development
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Caption: A logical workflow for the development and optimization of doped nickel-based

electrocatalysts.
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Caption: Mechanism of how doping enhances the performance of nickel-based

electrocatalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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